ethyl 1-{[(2,3-di-2-pyridinyl-6-quinoxalinyl)amino]carbonyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,3-dipyridin-2-ylquinoxalin-6-yl)carbamoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C27H26N6O3/c1-2-36-26(34)18-11-15-33(16-12-18)27(35)30-19-9-10-20-23(17-19)32-25(22-8-4-6-14-29-22)24(31-20)21-7-3-5-13-28-21/h3-10,13-14,17-18H,2,11-12,15-16H2,1H3,(H,30,35)
• InChI Key: PLXIIHGVTDLQHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC2=CC3=C(C=C2)N=C(C(=N3)C4=CC=CC=N4)C5=CC=CC=N5
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving pyridine, quinoxaline, and piperidine units often involves multi-step chemical reactions, starting from basic heterocyclic compounds and utilizing various catalytic and reaction conditions to achieve the desired products. For example, the synthesis of ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate involves crystallization and x-ray analysis, indicating the complexity of synthesizing such compounds (Wangchun Xiang, 2004). Similarly, functionalized 4H-pyrano[3,2-c]pyridines have been synthesized from 4-hydroxy-6-methyl-2-pyridone, demonstrating the synthetic versatility of pyridine derivatives (R. Mekheimer et al., 1997).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple rings, including pyridine, quinoxaline, and piperidine, which may adopt various conformations depending on the substitution pattern and intermolecular interactions. For instance, the analysis of the crystal structure of ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate revealed a boat conformation of the six-membered ring, highlighting the structural complexity and diversity of these molecules (Wangchun Xiang, 2004).

Chemical Reactions and Properties

The chemical reactions of compounds containing ethyl, pyridine, quinoxaline, and piperidine units can vary widely, involving nucleophilic substitutions, electrophilic additions, and cycloadditions, among others. These reactions are influenced by the functional groups present and the overall molecular structure. For example, the synthesis of new 4-[2-(alkylamino)ethylthio]pyrrolo[1,2-a]quinoxaline derivatives showcases the reactivity of quinoxaline derivatives in the presence of nucleophilic reagents (C. Vidaillac et al., 2007).

Scientific Research Applications

Novel Fluoroquinolones Synthesis

Research conducted by Shindikar and Viswanathan (2005) focused on synthesizing novel fluoroquinolones, demonstrating the compound's role in developing antibacterial agents. Their study highlighted the in vivo activity of these compounds against Mycobacterium tuberculosis in mice, showcasing the compound's potential in medicinal chemistry for treating tuberculosis (Shindikar & Viswanathan, 2005).

Heterocyclic Compound Synthesis

Moustafa (2000) explored the synthesis and reactions of quinoxalinecarboazides, detailing methods to create various heterocyclic compounds. This research is vital for understanding how different reactions can lead to the synthesis of novel compounds with potential applications in pharmaceuticals and materials science (Moustafa, 2000).

Tetrahydropyridines Annulation

Zhu, Lan, and Kwon (2003) developed a [4+2] annulation process for the synthesis of highly functionalized tetrahydropyridines. Their method highlights the potential of using such compounds in synthesizing complex molecules, which could have applications in drug development and synthetic chemistry (Zhu, Lan, & Kwon, 2003).

Pyrazolo[3,4-b]pyridine Synthesis

Ghaedi et al. (2015) described an efficient synthesis route for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products. This synthesis process opens avenues for creating N-fused heterocycles, demonstrating the compound's role in generating new chemical entities with possible therapeutic uses (Ghaedi et al., 2015).

4H-Pyrano[3,2-c]pyridines Synthesis

Mekheimer, Mohamed, and Sadek (1997) conducted research on synthesizing functionalized 4H-pyrano[3,2-c]pyridines, revealing methods to create complex structures that could have applications in developing new materials or drugs (Mekheimer, Mohamed, & Sadek, 1997).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without more information, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its safety and efficacy.